4-Methoxybenzofuran-3(2H)-one

• IUPAC Name: 4-methoxy-1-benzofuran-3-one
• InChI: InChI=1S/C9H8O3/c1-11-7-3-2-4-8-9(7)6(10)5-12-8/h2-4H,5H2,1H3
• InChI Key: IVSCFNOAUOCHJV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1C(=O)CO2
• Molecular Formula: C9H8O3
• DSSTOX Substance ID: DTXSID30348624
• Molecular Weight: 164.16 g/mol
• CAS RN: 7169-35-9

Description

4-Methoxybenzofuran-3(2H)-one is a chemical compound with the CAS Number: 7169-35-9 and a molecular weight of 164.16.

Molecular Structure Analysis

The molecular structure of 4-Methoxybenzofuran-3(2H)-one is composed of fused benzene and furan rings. The InChI code for this compound is 1S/C9H8O3/c1-11-7-3-2-4-8-9(7)6(10)5-12-8/h2-5,10H,1H3.

Physical And Chemical Properties Analysis

4-Methoxybenzofuran-3(2H)-one is a solid substance that should be stored in a dry environment at 2-8°C. Its molecular weight is 164.16.

Scientific Research Applications

Anti-Tumor Activity

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Antibacterial Properties

. This makes them valuable in the development of new antibiotics, especially in the face of increasing antibiotic resistance.

Anti-Oxidative Effects

. This suggests potential applications in the treatment of diseases caused by oxidative stress, such as neurodegenerative disorders and cardiovascular diseases.

Anti-Viral Applications

. .

Synthesis of Complex Benzofuran Derivatives

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Cytotoxicity Evaluation

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Safety and Hazards

The safety information for 4-Methoxybenzofuran-3(2H)-one includes several hazard statements: H302-H315-H319-H335. The precautionary statements are P261-P305+P351+P338.

Future Directions

Benzofuran compounds, including 4-Methoxybenzofuran-3(2H)-one, have attracted the attention of chemical and pharmaceutical researchers worldwide due to their biological activities and potential applications. Future research may focus on the development of new drugs based on these compounds for a variety of disorders.

Mechanism of Action

Target of Action

Benzofuran compounds, to which 4-methoxybenzofuran-3(2h)-one belongs, have been shown to exhibit strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Mode of Action

Benzofuran compounds have been found to interact with various biological targets, leading to their observed biological activities . More research is needed to elucidate the specific interactions of 4-Methoxybenzofuran-3(2H)-one with its targets.

Biochemical Pathways

Benzofuran compounds have been shown to affect various biochemical pathways, leading to their observed biological activities .

Result of Action

Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities .

Synthesis routes and methods

Procedure details

These compounds were prepared from 3-methoxyphenol (1) (6 ml, 55 mmol), ZnCl2 (8.2 g, 60 mmol), and chloroacetonitrile (4.2 g, 66 mmol) in dry ether (100 ml). Purification of the crude product by column chromatography (eluent: CH2Cl2/MeOH: 99/1) gave (2) (1.147 g, 13%), a single compound by HPLC (98% pure, recrystallized from EtOH). 1H-NMR (Acetone-d6, 400 MHz): (7.45 (1 H, d); 6.64 (2 H, m); 4.62 (s, 2 H); 3.95 (s, 3 H) and the more polar compound (3) (1.48 g, 17%). HPLC (84% purity). 1H-NMR (Acetone -d6): δ (400 MHz): values corresponded to previous synthesis of (3).